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Compound Name: 4-Bromoisoquinolin-8-amine
CAS No.: 351458-46-3
Cat. No.: B1269545

Get Quote

An In-depth Technical Guide to the Solubility of 4-Bromoisoquinolin-8-amine

Abstract

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a
critical physicochemical parameter that profoundly influences its bioavailability, formulation, and
overall viability in drug development. This guide provides a comprehensive technical overview
of the solubility characteristics of 4-Bromoisoquinolin-8-amine (CAS No. 351458-46-3), a vital
building block in the synthesis of novel therapeutics, particularly kinase inhibitors. We will
explore its fundamental physicochemical properties, present available solubility data, and offer
detailed, field-proven protocols for its empirical determination. Furthermore, this document
discusses factors influencing solubility and outlines strategies for its enhancement, providing
researchers, scientists, and drug development professionals with a foundational resource for
their work with this important heterocyclic amine.

Introduction: The Critical Role of Solubility

4-Bromoisoquinolin-8-amine is a heterocyclic compound featuring an isoquinoline core, a
bromine substituent, and an exocyclic amine group. This specific arrangement of functional
groups makes it an exceptionally reactive and versatile intermediate in medicinal chemistry.
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However, like many nitrogen-containing heterocyclic compounds, its planar aromatic structure
can lead to poor aqueous solubility, a significant hurdle in drug development.[1] Understanding
and quantifying the solubility of this intermediate is paramount for:

e Reaction Condition Optimization: Ensuring the compound remains in solution for efficient
chemical synthesis and purification.

» Biological Assay Development: Preparing accurate stock solutions and preventing
precipitation in aqueous assay buffers is crucial for reliable pharmacological data.

o Pre-formulation Studies: Early knowledge of solubility informs the strategy for developing a
viable dosage form with acceptable bioavailability.

This guide serves as a practical manual, blending theoretical principles with actionable
experimental protocols to address the challenges associated with the solubility of 4-
Bromoisoquinolin-8-amine.

Physicochemical Profile of 4-Bromoisoquinolin-8-
amine

The solubility of a molecule is intrinsically linked to its physicochemical properties. The
presence of a basic amine, a lipophilic brominated aromatic system, and a hydrogen-bonding
capable nitrogen within the isoquinoline ring creates a complex interplay of forces governing its
interaction with various solvents.

Table 1: Key Physicochemical Properties of 4-Bromoisoquinolin-8-amine
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Property Value Source | Comment
CAS Number 351458-46-3

Molecular Formula CoH7BrN-2 Derived from structure.
Molecular Weight 244.05 g/mol

Appearance Pale yellow solid

Predicted based on
isoquinoline (pKa 5.14) and
o aniline derivatives. The
) ~4.5-5.5 (Isoquinoline N), ) )
pKa (Predicted) ] bromine atom is electron-
~3.5-4.5 (8-amino group) ) ) o

withdrawing, which is expected
to decrease the basicity of

both nitrogen atoms.[2]

) Predicted value; indicates
logP (Predicted) ~25-3.0 ] o
moderate lipophilicity.

The predicted pKa values suggest that 4-Bromoisoquinolin-8-amine is a weak base.[2][3] It
will become protonated and form salts in strongly acidic conditions, which typically increases
agueous solubility. Its moderate predicted logP value points towards a balance of hydrophilic
and lipophilic character, consistent with observed solubility in polar organic solvents.

Solubility Profile

Direct quantitative solubility data for 4-Bromoisoquinolin-8-amine is not extensively
published. However, based on its structural properties and information from chemical suppliers,
a qualitative and semi-quantitative profile can be established.

Table 2: Solubility of 4-Bromoisoquinolin-8-amine in Common Laboratory Solvents
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Solvent

Type

Expected Solubility

Rationale &
Citation

Water

Aqueous, Polar Protic

Low / Poor

The large,
hydrophobic
brominated aromatic
core outweighs the
hydrophilic
contributions of the

two nitrogen atoms.

Phosphate-Buffered
Saline (PBS, pH 7.4)

Aqueous Buffer

Low / Poor

At physiological pH,
the compound will be
predominantly in its
neutral, less soluble

form.

Dimethyl Sulfoxide
(DMSO0)

Polar Aprotic

High / Freely Soluble

A strong polar aprotic
solvent capable of
disrupting crystal
lattice energy and
forming favorable

interactions.

Acetonitrile (ACN)

Polar Aprotic

Soluble

A common polar
organic solvent
suitable for this

compound.

Ethanol (EtOH) /
Methanol (MeOH)

Polar Protic

Moderately Soluble

The alkyl chain of the
alcohol provides some
non-polar character,
while the hydroxyl
group can hydrogen
bond with the amine
and isoquinoline

nitrogen.

Chloroform (CHCIs)

Non-polar

Soluble

The parent 4-

Bromoisoquinoline is
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soluble in chloroform.

[4]

Experimental Determination of Solubility

To move beyond qualitative estimates, empirical determination is essential. The two most
common methods in a drug discovery setting are for determining equilibrium and kinetic
solubility.

Protocol for Equilibrium Solubility Determination
(Shake-Flask Method)

This method is the gold standard for determining the thermodynamic equilibrium solubility of a
compound in a given solvent.[5] It measures the concentration of a saturated solution after a
sufficient equilibration period.

Methodology:

o Preparation: Add an excess amount of solid 4-Bromoisoquinolin-8-amine to a known
volume of the test solvent (e.g., pH 7.4 PBS) in a glass vial. The excess solid is crucial to
ensure a saturated solution is achieved.

o Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) using
a mechanical shaker or rotator for a predetermined period (typically 24-48 hours) to ensure
equilibrium is reached.

o Phase Separation: After equilibration, allow the suspension to settle. Separate the
undissolved solid from the saturated solution via centrifugation (e.g., 15,000 rpm for 15
minutes) or filtration using a low-binding filter (e.g., 0.22 um PVDF). This step is critical to
avoid aspirating solid particles, which would artificially inflate the measured concentration.

o Quantification: Carefully take an aliquot of the clear supernatant. Dilute it with a suitable
solvent (e.g., Acetonitrile/Water mixture) to a concentration within the linear range of the
analytical method.
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e Analysis: Analyze the concentration of the diluted sample using a validated HPLC-UV
method against a standard curve prepared with known concentrations of the compound.
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Caption: Workflow for Equilibrium Solubility Determination.

Protocol for Kinetic Solubility Determination
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Kinetic solubility measures the concentration at which a compound precipitates when an
agueous buffer is added to a DMSO stock solution. This high-throughput method mimics the
conditions of many biological assays and is valuable for early-stage discovery.[1]

Methodology:

e Stock Solution: Prepare a high-concentration stock solution of 4-Bromoisoquinolin-8-
amine in 100% DMSO (e.g., 20 mM).

o Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution with
pure DMSO to create a range of concentrations.

e Precipitation Induction: Rapidly add the aqueous buffer (e.g., PBS, pH 7.4) to all wells,
including a DMSO-only control. The final DMSO concentration should be low and consistent
across all wells (typically <1-2%) to minimize its co-solvent effect.

 Incubation: Seal the plate and shake at room temperature for a short, defined period (e.g., 1-
2 hours).

o Detection: Measure the amount of precipitate formed. This can be done visually, by
turbidimetry (nephelometry) using a plate reader, or by analyzing the concentration
remaining in solution after filtration/centrifugation via HPLC or UV-Vis spectroscopy.

o Determination: The kinetic solubility is defined as the highest concentration at which no
significant precipitation is detected compared to the control.
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Caption: Workflow for Kinetic Solubility Determination.

Factors Influencing Solubility and Enhancement
Strategies

Several factors can be manipulated to improve the solubility of 4-Bromoisoquinolin-8-amine.
Understanding these provides a rational basis for formulation and experimental design.

e pH and Salt Formation: As a weak base, the compound's aqueous solubility is highly pH-
dependent. In acidic conditions (pH < pKa), the nitrogen atoms become protonated, forming
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a more soluble salt. Therefore, using acidic buffers or performing salt screening with various
pharmaceutically acceptable acids (e.g., HCI, mesylate, tartrate) is a primary strategy for
enhancing aqueous solubility.

» Co-solvents: The use of water-miscible organic solvents like ethanol, propylene glycol, or
PEG 400 can significantly increase solubility. However, the concentration of co-solvents must
be carefully controlled, especially in biological assays where they may exhibit toxicity.

e Solid Form: The compound may exist in different crystalline forms (polymorphs) or as an
amorphous solid. Amorphous forms are thermodynamically less stable and typically exhibit
higher apparent solubility and faster dissolution rates than their crystalline counterparts.

Influencing Factors

Solvent System
(Co-solvents)

Solid Form
(Crystal vs. Amorphous)

Solubility of
4-Bromoisoquinolin-8-amine

Click to download full resolution via product page

Caption: Key factors influencing the solubility of the target compound.

Conclusion

4-Bromoisoquinolin-8-amine is a key synthetic intermediate whose utility is closely tied to its
solubility characteristics. While exhibiting poor solubility in aqueous media, it is readily soluble
in polar aprotic solvents like DMSO and acetonitrile. This guide has provided a detailed
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physicochemical profile and robust, practical protocols for the quantitative measurement of
both its equilibrium and kinetic solubility. For researchers in drug discovery and chemical
synthesis, a thorough understanding and empirical determination of this property are not
merely procedural but are foundational to the success of their work, enabling rational
experimental design, reliable biological data, and informed formulation strategies.
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 To cite this document: BenchChem. [4-Bromoisoquinolin-8-amine solubility data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269545/docs#4-bromoisoquinolin-8-amine-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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